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Compound of Interest

Compound Name: (1H-Pyrrole-2-carbonyl)glycine

Cat. No.: B3176204 Get Quote

The proper disposal of laboratory chemicals is a critical component of a safe and compliant

research environment. For compounds such as (1H-Pyrrole-2-carbonyl)glycine, a derivative

of the amino acid glycine, a definitive disposal protocol is contingent on a comprehensive

understanding of its specific hazardous properties.[1][2][3] The primary source for this

information is the manufacturer's Safety Data Sheet (SDS), which details the physical,

chemical, and toxicological properties of the substance. In the absence of a specific SDS for

(1H-Pyrrole-2-carbonyl)glycine from the conducted search, a systematic approach to waste

determination and disposal, in accordance with federal and institutional guidelines, is

imperative.

General Principles of Laboratory Chemical Waste
Disposal
The U.S. Environmental Protection Agency (EPA) and the Occupational Safety and Health

Administration (OSHA) provide a regulatory framework for hazardous waste management.[1][2]

[4][5][6] The foundation of this framework is the characterization of waste to determine if it

meets the definition of "hazardous." According to the EPA, hazardous waste is identified by four

key characteristics: ignitability, corrosivity, reactivity, and toxicity.[1]

Table 1: EPA Hazardous Waste Characteristics
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Characteristic Description

Ignitability

Liquids with a flash point below 60°C (140°F),

non-liquids that can cause fire through friction,

absorption of moisture, or spontaneous

chemical changes, and are capable of burning

vigorously and persistently when ignited, as well

as ignitable compressed gases and oxidizers.[7]

Corrosivity

Aqueous solutions with a pH less than or equal

to 2 or greater than or equal to 12.5, or liquids

that can corrode steel at a rate greater than 6.35

mm per year.[7]

Reactivity

Substances that are normally unstable and

readily undergo violent change without

detonating, react violently with water, form

potentially explosive mixtures with water, or are

capable of detonation or explosive reaction

when heated under confinement.

Toxicity

Waste that is harmful or fatal when ingested or

absorbed. The toxicity is determined through the

Toxicity Characteristic Leaching Procedure

(TCLP).

All laboratory personnel who generate chemical waste are required to receive proper training

on hazardous waste identification and handling procedures.[2]

Protocol for Determining Proper Disposal of (1H-
Pyrrole-2-carbonyl)glycine
The following step-by-step protocol should be followed to ensure the safe and compliant

disposal of (1H-Pyrrole-2-carbonyl)glycine and other laboratory chemicals.

Step 1: Obtain the Safety Data Sheet (SDS)
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Contact the manufacturer or supplier of (1H-Pyrrole-2-carbonyl)glycine to obtain a copy of

the SDS. This document is essential for identifying the specific hazards associated with the

compound.

Step 2: Characterize the Waste
Review the SDS to determine if the waste (1H-Pyrrole-2-carbonyl)glycine meets any of the

EPA's criteria for hazardous waste as outlined in Table 1. The SDS will contain information on

physical and chemical properties (e.g., pH, flash point) and toxicological data.

Step 3: Consult Your Institution's Environmental Health
and Safety (EHS) Department
Your institution's EHS department is the ultimate authority on waste disposal procedures.

Provide them with the SDS for (1H-Pyrrole-2-carbonyl)glycine and consult with them on the

appropriate disposal pathway. They will be knowledgeable about federal, state, and local

regulations.

Step 4: Waste Segregation and Containerization
Based on the waste characterization and EHS guidance, segregate the (1H-Pyrrole-2-
carbonyl)glycine waste from other chemical waste streams to prevent incompatible chemical

reactions.[8]

Container Selection: Use a container that is chemically compatible with (1H-Pyrrole-2-
carbonyl)glycine and is in good condition with a secure, leak-proof lid.[1] The original

container may be suitable if it is not damaged.[8]

Labeling: Label the waste container clearly with the words "Hazardous Waste" (if applicable),

the full chemical name "(1H-Pyrrole-2-carbonyl)glycine," and any associated hazards (e.g.,

"Toxic").[7][9]

Step 5: Storage in a Satellite Accumulation Area (SAA)
Store the properly labeled waste container in a designated Satellite Accumulation Area (SAA)

at or near the point of generation and under the control of laboratory personnel.[9]

The SAA must be inspected weekly for leaks.[8]
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There are limits on the volume of waste that can be accumulated (up to 55 gallons of

hazardous waste).[10]

Once a container is full, it must be moved from the SAA within three days.[8]

Step 6: Arrange for Waste Pickup
Contact your institution's EHS department to arrange for the pickup of the (1H-Pyrrole-2-
carbonyl)glycine waste from the SAA. Do not dispose of this chemical down the drain or in the

regular trash unless explicitly approved by your EHS department.[3][8]

Chemical Waste Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of a

laboratory chemical like (1H-Pyrrole-2-carbonyl)glycine.
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Caption: Decision workflow for laboratory chemical waste disposal.
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By adhering to this systematic approach, researchers, scientists, and drug development

professionals can ensure the safe and compliant disposal of (1H-Pyrrole-2-carbonyl)glycine
and contribute to a culture of safety within the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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